ABSTRACTEnergy production from natural gas has considerably increased worldwide. The composition of natural gas is diverse, and each blend has a different reactivity. Understanding the reactivities of these fuels enables the designer to develop fuel-source independent combustors. Also, future engines such as scramjet and homogeneous charge compression ignition (HCCI) will rely heavily on the reactivity of the fuel. Ignition delay time (IDT) is a direct measure of a fuel’s reactivity. In the current study, an artificial neural network (ANN) based model is developed to predict the IDT of different natural gas blends. The model has 13 inputs and three hidden layers and is trained using a back-propagation approach. The developed model is superior compared to a multiple linear regression approach and is validated with shock tube experiments. Furthermore, the model is used to predict the IDT of six different liquified natural gas blends (LNG), and the predicted results match the experimental data accurately. Additionally, the IDTs of four different commercial natural gas blends are predicted using the ANN model, showcasing the application of the tool in a real-world scenario.

ABSTRACTThe present work focuses on the combustion of alternative renewable fuels, ammonia in this case, in a system, such as the Laboratory Unit CYclonic (LUCY) burner. This reactor can operate under Moderate or Intense Low-oxygen Dilution (MILD) combustion conditions thanks to a strong internal recirculation of flue gases. Experimental data, including in-flame temperatures and exhaust gas composition, are available. Numerical simulations based on Computational Fluid Dynamics (CFD) techniques are performed and compared to the experiments to analyze the suitability of existing numerical sub-models. More specifically, a sensitivity analysis is carried out both for the turbulence closure models, i.e., RNG k-ϵ, BSL k-ω and Reynolds Stress Model, and for the combustion models, i.e. Flamelet Generated Manifold, Eddy Dissipation Concept and Partially Stirred Reactor, incorporating seven different kinetic schemes.

ABSTRACTThis paper investigates the effect of porosity on the burning and flame spread characteristics of the wood grille. Five pore side lengths (1–9 cm, 5 porosities φ, 38.25%−85%) of the grilles are studied and compared, which are widely used in Chinese historical buildings. The results show that both peak mass loss rate and peak heat release rate decrease with increasing porosity, while the grille with 65% porosity is the first to experience significant mass loss. The flame height and pyrolysis height have a clear power-law relationship. When the side length is less than 5 cm (φ ≤75.5%), the flames are merged and this relationship is similar to continuous fuels. While for the side length higher than 5 cm (φ > 75.5%), the main part of the flame mostly stays on the vertical strips in a discrete state, rather than continuous fuels. This phenomenon can be explained that the flow rate of the gas flowing through the pores increases with the increase of the porosity, which effectively enhances convective heat transfer. As the porosity increases further, the effective heating length on the wood samples is reduced, resulting in a smaller total heat input and a slower burning process.

ABSTRACTThis paper presents an experimental and theoretical research on the instantaneous leakage fire of ethanol and gasoline. A horizontal substrate without vertical boundaries was used, and the leaked fuel could spread freely. The fuel leakage volume was set from 7 mL to 75 mL, and the ignition time was set from 10 s to 40 s. Results showed that the fuel thickness in this study is observed less than 1 mm and decreases continuously throughout the whole process. Different fuels showed different combustion behaviors in same cases. For ethanol, its combustion does not change the surface morphology, and the combustion process includes three stages, namely spreading, quasi-stable and shrinking. The quasi-stable stage is caused by the dynamic balance between flame development and fuel consumption. The quasi-stable burning rate of ethanol leakage fire is about 70–90% to pool fire with same diameter, however, their flame heights are similar. Theoretical analysis was conducted on the heat radiation absorption in the fuel, and found that at longer ignition times, the smaller absorption ratio caused by the lower thickness plays a more important role than the larger radiation feedback from the larger burning area. For gasoline, the soot from insufficient combustion adheres to the substrate impeded the flow of fuel during combustion process, and the burning area includes two parts, i.e. the center constant flame and flash flames intermittently appearing at the edge. The burning area, burning rate and flame height of gasoline decrease continuously during the whole combustion process. In addition, some interesting phenomena are observed before extinguishing, such as the revolved flash flame for gasoline, and the relevant explanations have been attempted.

ABSTRACTThe phenomenon of coal spontaneous combustion poses a serious threat to mine safety, and monitoring and warning of coal spontaneous combustion has become an important issue that needs to be urgently addressed in coal mines. The current monitoring and early warning methods for coal spontaneous combustion have their limitations, and a single indicator cannot accurately mark the degree of coal spontaneous combustion danger inside the goaf. Therefore, this article proposes a new method for monitoring coal spontaneous combustion through infrasound waves. Infrasound waves have advantages such as low attenuation and long transmission distance. However, current research on monitoring and warning coal spontaneous combustion in goaf through infrasound waves is not yet complete, and there is a lack of research on the characteristics of infrasound signal changes during coal spontaneous combustion. Based on this, the article first tested the characteristic temperature and release changes of indicator gases (CO, C2H4) through thermogravimetric experiments and coal oxidation and heating experiments. Then, the generation and variation of infrasonic signals during coal spontaneous combustion (CSC) was studied and analyzed using a self-designed CSC infrasonic testing system. The results showed that obvious infrasound signals could be generated during the CSC process, there is a good mapping relationship between signals and temperature. Furthermore, the analysis revealed the inherent relationship between the infrasonic signal, temperature, and indicator gas of coal at different oxidation stages. The research in this article has promoted the use of infrasound waves for temperature inversion and promoted the development of multi-parameter analysis and early warning of CSC, which is of great significance for the field of CSC monitoring.

ABSTRACTTowards the numerical evaluation of the performance in aero-engine combustors, implementing detailed reaction kinetics into the large eddy simulation (LES) cost-effectively is highly desirable. In this work, a newly-developed spray flamelet model is combined with a four-component jet fuel surrogate model to allow integration of the detailed kinetics in the open-source CFD code. The spray flamelet approach (SFGM) can take into account the non-adiabatic effect caused by the evaporating spray and can directly reflect the preferential evaporation, as well as multiple combustion regimes present in complex spray combustion systems. The coupling of the SFGM-LES approach is assessed by comparison with the experimental data from a Lean Direct Injection (LDI) combustor, where the real aviation kerosene, Jet-A, was utilized. The SFGM-LES approach well predicts the experimental statistics in both gas and liquid phases. It is capable of capturing the rich physics and complex flame structures, including the preferential evaporation effect and the multi-regime combustion phenomenon. The present work demonstrates that the complex nature of multi-components and the multiple-combustion regimes in the two-phase combustion can be directly included in the spray flamelet approach, and thus this model can provide new insights into the turbulent spray combustion phenomena.

ABSTRACTIn order to seek a better inhibitor to suppress the explosion of lycopodium powder, this paper used Hartmann experimental system and 20 L spherical explosion experimental system to conduct the flame propagation and explosion pressure suppression experiments of lycopodium powder explosion, respectively, to study the suppression effect of lycopodium powder explosion under the conditions of adding different proportions of montmorillonite powder and hydroxy modified montmorillonite powder, combined with the FTIR curves before and after the explosion of lycopodium powder as well as the reaction involving it and inhibitors, the inhibition mechanism of montmorillonite powder and hydroxy- montmorillonite powder on the explosion of lycopodium powder was analyzed. The experimental results show that: with the increase of the addition ratio of the two inhibitor powder, the flame brightness becomes darker, the flame propagation speed gradually decreases, and the maximum explosion pressure and the maximum explosion pressure change rate gradually decreases. By the analysis of inhibition mechanism: montmorillonite powder blocks and absorbs thermal radiation and has basically no chemical inhibition effect whose inhibition effect is relatively weak; hydroxy-montmorillonite powder in addition to the basic physical inhibition with montmorillonite powder, but also decomposition at high temperatures to generate a large number of hydroxyl radicals, the radicals generated can make the reaction of the explosion in the reverse direction, and nearly can block the explosion chain reaction continues, playing a key role in chemical inhibition. Research results show that: montmorillonite powder and hydroxyl modified montmorillonite powder on lycopodium powder explosion have a certain inhibition effect, and modified hydroxyl montmorillonite powder than montmorillonite powder on the lycopodium powder explosion inhibition effect is better.

ABSTRACTThe aim of this work is to describe an approach to the formulation of surrogates of hydrocarbon fuels, taking into account the properties related to atomization, heating, evaporation and combustion behaviors. These properties include the density, viscosity, lower calorific value, distillation curve, saturated vapor pressure, heat capacity, thermal conductivity, surface tension, molar ratio of hydrogen to carbon, molar mass, derived cetane number, and threshold soot index. Three diesel surrogates were developed using the proposed approach. Methods for calculating the physicochemical properties of both individual hydrocarbons and their mixtures are presented. The discrepancy between calculated results and experimental data for all properties is shown not to exceed 3%. Experimental studies were carried out in a lab-scaled combustion chamber, in which the properties of one of the three developed surrogates, DSSU3, were compared with those of diesel fuel. Also, the simulation results for DSSU3 were compared with published experimental data. It is shown that the properties of DSSU3 are a good match for those of diesel fuel. In addition, a kerosene surrogate was formed using the proposed approach. This allowed us to conclude that this approach to determining the properties of multi-component fuels is suitable for the formulation of both kerosene and diesel fuel surrogates.

ABSTRACTAlthough there are several studies existing in the literature modeling the infrared radiation signatures of solid motor rocket plumes, none of them investigate the effect of some simplifying assumptions such as using gray optical properties, Sauter-mean/mass-mean diameters, temperature-independent optical properties, etc., on thermal radiation characteristics of rocket plumes. These assumptions have the potential to improve the computational efficiency of the radiative transfer calculations by reducing the CPU time required by the solution of Mie theory. Therefore, the objective of this study is to investigate the influence of using (i) mean diameters instead of a particle size distribution (PSD), (ii) optical properties for different phases and crystal structures of Al2O3, (iii) temperature-independent optical properties of Al2O3, and (iv) gray optical properties of Al2O3 particles instead of spectral ones on the radiative heat transfer predictions under rocket plume conditions. For this purpose, a 3-D radiation model based on discrete ordinates method (DOM) coupled with statistical narrow band correlated-k (SNBCK) and Mie theory is utilized. Based on the outcomes of this study, it can be concluded that utilizing mean diameters, temperature-independent optical properties, and gray optical properties of Al2O3 for the calculation of particle radiative properties provides reasonably accurate radiative heat transfer predictions. Moreover, presence of different phases and crystal structures of Al2O3 in the rocket plume leads to significantly different infrared radiation signatures.

ABSTRACTFor resource utilization of hazardous waste, plasma gasification is considered as a promising technology for sustainable utilization of hazardous waste (HW). In this work, the inlet temperature is set at 400K and the inlet velocity is set at 15 m/s.The Eulerian model is used to numerically simulate the temperature and velocity fields, as well as the distribution of product components (CO, CO2, H2O, H2) in the plasma gassistor under specific conditions. Ansys Fluent software was used to carry out three-dimensional simulation of different material entrances and plasma flares with different injection directions, and to carry out the optimization design of plasma gasification furnace structure. The best structure form was selected by comparing and analyzing the optimized working conditions. The results show that the internal combustion condition is the best when the material inlet is in the side tangential direction and the plasma flare is in the horizontal Angle of 23°.